Cas no 6064-43-3 (N-[4-(dimethylamino)phenyl]ethanediamide)

N-[4-(dimethylamino)phenyl]ethanediamide structure
6064-43-3 structure
Product Name:N-[4-(dimethylamino)phenyl]ethanediamide
CAS No:6064-43-3
MF:C10H13N3O2
MW:207.229121923447
CID:1621325
PubChem ID:2883782
Update Time:2025-04-21

N-[4-(dimethylamino)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(dimethylamino)phenyl]ethanediamide
    • N'-[4-(dimethylamino)phenyl]oxamide
    • AKOS000344268
    • CB05802
    • CBMicro_003979
    • Cambridge id 6064433
    • BIM-0003909.P001
    • N~1~-[4-(Dimethylamino)phenyl]ethanediamide
    • DTXSID20387209
    • 6064-43-3
    • SMSF0012670
    • Inchi: 1S/C10H13N3O2/c1-13(2)8-5-3-7(4-6-8)12-10(15)9(11)14/h3-6H,1-2H3,(H2,11,14)(H,12,15)
    • InChI Key: VHBMNGXISXTKDK-UHFFFAOYSA-N
    • SMILES: O=C(C(N)=O)NC1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 207.10089
  • Monoisotopic Mass: 207.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.43
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